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Compound of Interest

Compound Name: WKYMVm-NH2

Cat. No.: B15570908

For Researchers, Scientists, and Drug Development Professionals

Introduction

WKYMVm-NH2 is a synthetic hexapeptide agonist for formyl peptide receptors (FPRSs), with a
particularly strong affinity for formyl peptide receptor 2 (FPR2/ALX). FPRs are G protein-
coupled receptors expressed on various immune cells, including microglia, the resident
immune cells of the central nervous system (CNS). In the context of neuroinflammation, a key
process in the pathophysiology of neurodegenerative diseases and CNS injuries, the activation
of FPR2 by WKYMVm-NH2 has demonstrated significant therapeutic potential. These
application notes provide a comprehensive overview of the use of WKYMVm-NH2 in
neuroinflammation research, including its mechanism of action, quantitative data, and detailed
experimental protocols.

Mechanism of Action

WKYMVm-NH2 exerts its anti-inflammatory effects in the CNS primarily through the activation
of FPR2 on microglial cells. This interaction initiates a signaling cascade that ultimately leads to
the suppression of pro-inflammatory responses and the promotion of neuroprotective
phenotypes. The key signaling pathways involved include the inhibition of the extracellular
signal-regulated kinases 1 and 2 (ERK1/2) and nuclear factor-kB (NF-kB) pathways. Activation
of FPR2 by WKYMVm-NH2 has been shown to inhibit the M1 pro-inflammatory polarization of
microglia and reduce the secretion of key pro-inflammatory cytokines such as tumor necrosis
factor-a (TNF-a), interleukin-1 (IL-1B), and interleukin-6 (IL-6).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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